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Compound of Interest

Compound Name: 3-(Ethylamino)phenol

Cat. No.: B1269045 Get Quote

An In-depth Technical Guide to 3-(Ethylamino)phenol: Commercial Availability, Synthesis, and

Applications

For researchers, scientists, and professionals in drug development, access to high-quality

chemical intermediates is paramount. 3-(Ethylamino)phenol (CAS No. 621-31-8), a key

organic compound, serves as a vital building block in the synthesis of various dyes and

pharmaceuticals.[1] This technical guide provides a comprehensive overview of its commercial

availability, suppliers, physicochemical properties, and representative synthesis protocols.

Physicochemical Properties
3-(Ethylamino)phenol, also known as N-Ethyl-m-aminophenol, is an organic compound

featuring an ethylamino group attached to a phenol ring.[1][2] This structure imparts both basic

properties, due to the amino group, and acidic characteristics from the phenolic hydroxyl group,

making it a versatile reactant in organic synthesis.[1]
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Property Value Source

CAS Number 621-31-8 [1][3][4][5][6][7]

Molecular Formula C₈H₁₁NO [1][4][7][8]

Molecular Weight 137.18 g/mol [3][4][6][7]

Boiling Point 282 °C [4]

Appearance
Solid or liquid (purity

dependent)
[1]

Solubility
Soluble in organic solvents,

moderate water solubility
[1]

Purity Typically 95% [3][5][6]

Commercial Availability and Suppliers
3-(Ethylamino)phenol is available from a range of chemical suppliers who cater to research

and development needs. The compound is typically sold in quantities ranging from grams to

kilograms, with purity levels commonly around 95%. Below is a summary of prominent

suppliers and their offerings.
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Supplier Brand Purity
Available
Quantities

Price
(Example)

CymitQuimica Apollo Scientific 95% 1g, 5g, 10g €188.00 (1g)

Apollo Scientific - 95% 1g, 5g £105.00 (1g)

Biosynth - - -
Pricing on

request

Toronto

Research

Chemicals (via

Fisher Scientific)

TRC - 250mg, 1g
Pricing on

request

Fluorochem - 95% -
Pricing on

request

BLD Pharm - - -
Pricing on

request

Note: Prices are subject to change and may vary based on location and availability. It is

recommended to contact the suppliers directly for the most current pricing and stock

information.

Applications in Research and Development
The unique chemical structure of 3-(Ethylamino)phenol makes it a valuable intermediate in

several industrial and research applications:

Dye Synthesis: It is a precursor in the manufacturing of various dyes.[1]

Pharmaceutical Intermediates: The compound serves as a building block in the synthesis of

more complex pharmaceutical agents.[1] A related compound, 3-(3-dimethylamino-1-ethyl-2-

methyl-propyl)-phenol, has been investigated in combination with antiepileptic drugs for pain

treatment.[9]

Fluorophores: 3-(Ethylamino)phenol has been utilized as a fluorophore for acrylate-based

polymers.[4]
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Representative Synthesis Protocol
While specific industrial synthesis methods for 3-(Ethylamino)phenol are often proprietary, a

general approach can be derived from the synthesis of analogous compounds like 3-

diethylaminophenol. A common method involves the amination of resorcinol.

Reaction: Resorcinol + Diethylamine → 3-Diethylaminophenol

A representative laboratory-scale procedure for a similar compound is as follows:

Reaction Setup: In a 100 ml autoclave, add resorcinol (2.2 g, 20 mmol), diethylamine (30

mmol), and a Raney Ni catalyst (110 mg). Add 50 ml of water as the solvent.[10]

Hydrogenation: Purge the autoclave with hydrogen gas three times, then maintain a

hydrogen pressure of 0.05 MPa.[10]

Heating and Reaction: Rapidly heat the mixture to 200 °C and stir at this temperature for 3

hours.[10]

Work-up: After cooling to room temperature, extract the mixture with n-butyl acetate.[10]

Purification: Collect the organic layer, dry it with anhydrous magnesium sulfate, filter, and

concentrate to obtain the crude product. Purify the crude product using silica gel column

chromatography (eluent: petroleum ether/ethyl acetate, 3:1 v/v) to yield the final product.[10]

Note: This protocol is for the synthesis of 3-diethylaminophenol and should be adapted and

optimized for 3-(ethylamino)phenol by using ethylamine instead of diethylamine. Appropriate

safety precautions must be taken when working with high pressures, temperatures, and

flammable reagents.

Below is a diagram illustrating a generalized workflow for the synthesis and procurement of 3-
(Ethylamino)phenol for research purposes.
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Generalized Workflow: From Synthesis to Research Application

Chemical Synthesis Commercial Supply Chain

Starting Materials
(e.g., Resorcinol, Ethylamine)

Amination Reaction
(High Temp/Pressure)

Purification
(e.g., Chromatography)

Bulk ManufacturerBulk Production Chemical Supplier
(e.g., Apollo, Biosynth)

Distribution End User
(Researcher/Scientist)

Procurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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